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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzonitrile

Cat. No.: B190005

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel, including researchers, scientists, and drug
development professionals, who handle 4-Hydroxy-3-methylbenzonitrile. Adherence to these
guidelines is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Identifier:

e Name: 4-Hydroxy-3-methylbenzonitrile
e Synonyms: 4-cyano-2-methylphenol

« CAS Number: 15777-70-5[1]

Hazard Summary: 4-Hydroxy-3-methylbenzonitrile is classified as a hazardous substance. It
is harmful if swallowed, in contact with skin, or inhaled, and causes skin and serious eye
irritation.[1][2] All personnel must handle this compound with appropriate engineering controls
and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
recommended equipment for handling 4-Hydroxy-3-methylbenzonitrile.
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Protection Type Specification Standard

Safety glasses with side
OSHA 29 CFR 1910.133 or

Eye and Face Protection shields or chemical safety
European Standard EN166.[3]

goggles.

Chemical-resistant gloves

(e.g., Nitrile rubber) and

protective clothing to prevent EN 374, AS/NZS 2161.10.1 or
Skin Protection skin exposure. For prolonged national equivalent for gloves.

or repeated contact, a glove [4]

with a protection class of 5 or

higher is recommended.[4]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
Respiratory Protection working in a poorly ventilated NIOSH/MSHA or EN 149.[3]
area, if exposure limits are
exceeded, or if irritation is

experienced.[3]

Operational and Handling Plan

Engineering Controls:
e Work in a well-ventilated area, preferably under a chemical fume hood.[5]
o Ensure safety showers and eyewash stations are readily accessible.[5]

Safe Handling Practices:

Avoid all personal contact, including inhalation and the formation of dust.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Keep the container tightly closed when not in use.[4]

Wash hands and any exposed skin thoroughly with soap and water after handling.[4]
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o Contaminated work clothing should be laundered separately before reuse.[5]

Emergency Procedures

First Aid Measures:

Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and

seek medical attention.[4][5]

Skin Contact

Wash off immediately with plenty of soap and
water. If skin irritation occurs, seek medical
advice.[4][5]

Remove the person to fresh air and keep them

Inhalation comfortable for breathing. Call a poison center
or doctor if you feel unwell.[4][5]
) Rinse mouth with water. Call a poison center or
Ingestion

doctor if you feel unwell.[4][5]

Spill Response Protocol:

In the event of a spill, a quick and informed response is crucial to mitigate risks. The following

workflow outlines the necessary steps for handling a spill of 4-Hydroxy-3-methylbenzonitrile.
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Spill Response Workflow for 4-Hydroxy-3-methylbenzonitrile

Initial Response

1. Evacuate Immediate Area

:

2. Ensure Adequate Ventilation

Containment & Cleanup

3. Don Appropriate PPE

:

4. Contain the Spill
(Use inert, non-combustible absorbent material)

:

5. Carefully Collect Material
(Avoid generating dust)

Decontamination

6. Clean Spill Area
(Use soap and water)

l

7. Decontaminate Tools

Disposal

8. Place Cleanup Material in a Labeled, Sealed Container

l

9. Dispose as Hazardous Waste via Licensed Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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